1-(Azepan-1-yl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[[5-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C19H22N4OS2/c1-14-6-8-15(9-7-14)16-12-25-18-20-21-19(23(16)18)26-13-17(24)22-10-4-2-3-5-11-22/h6-9,12H,2-5,10-11,13H2,1H3
• InChI Key: SNUDHIHNFVXMLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=NN=C(N23)SCC(=O)N4CCCCCC4
• Molecular Formula: C19H22N4OS2
• Molecular Weight: 386.5 g/mol

Description

1-(Azepan-1-yl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone, also known as ATT-11, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Derivative Formation

The chemical structure of 1-(Azepan-1-yl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone suggests its potential synthesis through routes similar to those described for various heterocyclic compounds. For instance, Abdelriheem et al. (2017) reported the synthesis of new 1,3,4-thiadiazole, thiazole, and pyridine derivatives containing 1,2,3-triazole moieties, highlighting methods that could be adapted for synthesizing the target compound (Abdelriheem, Mohamed, & Abdelhamid, 2017). Such synthetic pathways often involve intermediate formations, such as thiosemicarbazones or alkylidenecarbodithioates, which could be relevant for constructing the thiazolo[2,3-c][1,2,4]triazol moiety.

Potential Biological Activities

Compounds featuring thiazole and 1,2,3-triazole rings have been explored for various biological activities. Jagadale et al. (2020) synthesized 1-(4-methyl-2-aryl-1,3-thiazol-5-yl)-2-(4-aryl-1,2,3-triazol-1-yl)ethanol derivatives and screened them for antibacterial and antifungal activities, indicating the potential antimicrobial applications of such structures (Jagadale et al., 2020). This suggests that the target compound could also possess similar activities, warranting further investigation into its antimicrobial properties.

Chemical Characterization and Utility

The characterization of novel compounds with similar heterocyclic frameworks, such as those containing thiazole and triazole moieties, plays a crucial role in understanding their chemical behavior and potential applications. Research by Zhu and Shi (2009) on novel thiophosphoryl oximates containing thiazole and 1,2,3-triazole rings presents methodologies for confirming structural details through spectroscopic methods (Zhu & Shi, 2009). Such analytical techniques are essential for the thorough investigation of this compound, enabling its potential utility in scientific research.